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Compound of Interest

Compound Name: 4-Amino-2-bromopyridine

Cat. No.: B189405

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-Amino-

2-bromopyridine, a key intermediate in the synthesis of pharmaceuticals and other bioactive

molecules. This document outlines its core physical properties, standardized experimental

protocols for their determination, and a schematic of its synthesis pathway.

Core Physicochemical Data

The quantitative physicochemical properties of 4-Amino-2-bromopyridine are summarized in

the table below for quick reference.

Property Value

Melting Point 92-96 °C[1][2][3]

Boiling Point 321.3 £ 22.0 °C at 760 mmHg[2]

Molecular Formula C5H5BrN2

Molecular Weight 173.01 g/mol

Appearance White to cream or pale yellow solid powder[2][4]
CAS Number 7598-35-8
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Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the melting
and boiling points of a solid compound like 4-Amino-2-bromopyridine.

Melting Point Determination (Capillary Method)

This method is a widely accepted standard for determining the melting point of a crystalline
solid.[1][2][5][6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

e Sample Preparation: Ensure the 4-Amino-2-bromopyridine sample is completely dry and
finely powdered. If necessary, gently grind the crystals using a mortar and pestle.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube. Invert the tube and tap the sealed end on a
hard surface to pack the sample down. Repeat until a packed column of 2-3 mm in height is
achieved at the bottom of the tube.

e Apparatus Setup:

o Melting Point Apparatus: Place the loaded capillary tube into the sample holder of the
apparatus.
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o Thiele Tube: Secure the capillary tube to a thermometer using a rubber band, aligning the
sample with the thermometer bulb. Insert this assembly into the Thiele tube, ensuring the
heating oil level is appropriate.

e Determination:

o Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
performed to find an approximate melting range.

o For an accurate measurement, start with a fresh sample and heat rapidly to about 15-20°C
below the expected melting point.

o Then, reduce the heating rate to approximately 1-2°C per minute to ensure thermal
equilibrium.

o Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has turned into a clear liquid (the end
of the melting range).

o A sharp melting range (e.g., 0.5-1°C) is indicative of a pure compound.[1] Impurities
typically cause a depression and broadening of the melting range.[1][6]

Boiling Point Determination (Micro Scale Method)

Given that 4-Amino-2-bromopyridine is a solid at room temperature, its boiling point is
determined at a higher temperature where it is in a liquid state. The micro boiling point method
IS suitable for small sample quantities.

Apparatus:
e Small test tube or fusion tube

o Capillary tube (sealed at one end)
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e Thermometer
e Heating apparatus (e.g., oil bath or melting point apparatus)
e Rubber band or thread

Procedure:

Sample Preparation: Place a small amount of 4-Amino-2-bromopyridine into a small test
tube, enough to create a liquid column of about 1-2 cm upon melting.

o Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test
tube containing the sample.

e Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.

e Heating: Immerse the assembly in a heating bath (like a Thiele tube or an oil bath). Begin
heating the bath gently.

» Observation: As the temperature rises, the air trapped in the capillary tube will expand and
exit as a slow stream of bubbles. Continue heating until a continuous and rapid stream of
bubbles emerges from the open end of the capillary tube. This indicates that the vapor
pressure of the liquid equals the external pressure.

e Recording: Remove the heat source and allow the apparatus to cool slowly. The point at
which the bubbling stops and the liquid is drawn back into the capillary tube is the boiling
point. Record this temperature.

Synthesis Pathway Visualization

4-Amino-2-bromopyridine is conventionally synthesized from its precursor, 2-bromo-4-
nitropyridine. The process involves the reduction of the nitro group to an amino group.[2] The
logical workflow for this synthesis is depicted below.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b189405?utm_src=pdf-body
https://www.benchchem.com/product/b189405?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precursor: Input
2-bromo-4-nitropyridine

Final Product:
4-Amino-2-bromopyridine

Reduction of Nitro Group

Reducing Agents:
- Iron powder in acetic acid
- Magnesium powder with TiCl4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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